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Compound of Interest

Compound Name: Sebacil

CAS No.: 96-01-5

Cat. No.: B1204395

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth examination of the neurotoxic effects of phoxim, an

organophosphate insecticide, on the insect nervous system. It details the primary mechanism

of action, summarizes quantitative toxicological data, outlines broader neurological impacts,

and provides key experimental protocols for research.

Primary Mechanism of Action: Acetylcholinesterase
Inhibition
Phoxim's primary mode of action is the disruption of synaptic transmission within the insect's

nervous system.[1] Like other organophosphorus compounds, its principal target is the enzyme

acetylcholinesterase (AChE).[2][3][4]

In a healthy cholinergic synapse, the neurotransmitter acetylcholine (ACh) is released from the

presynaptic neuron, binds to receptors on the postsynaptic neuron to propagate a nerve

impulse, and is then rapidly hydrolyzed and inactivated by AChE.[5][6] This swift removal of

ACh is critical for terminating the signal and allowing the neuron to repolarize.
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Phoxim acts as a potent, irreversible inhibitor of AChE.[4] Within the insect, phoxim can be

metabolized to its oxygen analogue, PO-phoxim, which is an even more powerful AChE

inhibitor—potentially 100 to 1,000 times more potent than phoxim itself.[7] This inhibition leads

to the accumulation of ACh in the synaptic cleft. The excess ACh continuously stimulates its

receptors, causing uncontrolled firing of nerve impulses.[6][8] This state of hyperstimulation

results in tremors, convulsions, paralysis, and ultimately, the death of the insect.[1][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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